Cas no 153453-64-6 (Phosphonous acid,[1,1'-biphenyl]diylbis-, tetrakis[2,4-bis(1,1-dimethylethyl)phenyl] ester (9CI))

• Product Name: Phosphonous acid,[1,1'-biphenyl]diylbis-, tetrakis[2,4-bis(1,1-dimethylethyl)phenyl] ester (9CI)
• CAS No: 153453-64-6
• MF: C₆₈H₉₂O₄P₂
• MW: 1035.40322208405
• CID: 134938
• PubChem ID: 93207
• Update Time: 2025-04-19

Phosphonous acid,[1,1'-biphenyl]diylbis-, tetrakis[2,4-bis(1,1-dimethylethyl)phenyl] ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphonous acid,[1,1'-biphenyl]diylbis-, tetrakis[2,4-bis(1,1-dimethylethyl)phenyl] ester (9CI)
• Phosphonous acid,[1,1'-biphenyl]diylbis-, tetrakis[2,4-bis(1,1-dimethylethyl)phenyl] ester (9C...
• Tetrakis[2,4-bis(2-methyl-2-propanyl)phenyl] 4,4'-biphenyldiylbis (phosphonite)
• tetrakis-(2,4-di-tert-Butylphenyl)-4,4'-biphenylenediphosphonite
• Tetrakis(2,4-di-tert-butylphenyl)-1,1-biphenyl-4,4'-diylbisphosphonite
• Phos 2
• W-110908
• SCHEMBL205802
• 4,4'-Biphenylenediphosphonous acid tetrakis(2,4-di-tert-butylphenyl) ester
• PEPQ
• THP-EPQ
• [4-[4-bis(2,4-ditert-butylphenoxy)phosphanylphenyl]phenyl]-bis(2,4-ditert-butylphenoxy)phosphane
• Tetrakis(2,4-di-tert-butylphenyl) (1,1-biphenyl)-4,4'-diylbisphosphonite
• EINECS 254-037-4
• Irgafos PEPQ
• MFCD00799590
• AKOS015895751
• Sandostab PEPQ
• tetrakis(2,4-di-tert-butylphenyl)[1,1'-biphenyl]-4,4'-diylbisphosphonite
• IRGAFOS P-EPQ
• BEIOEBMXPVYLRY-UHFFFAOYSA-N
• Tetrakis(2,4-di-tert-butylphenyl)[1,1'-biphenyl]-4,4'-diylbisphosphonite (Technical Grade)
• Phosphonous acid, [1,1'-biphenyl]-4,4'-diylbis-, tetrakis[2,4-bis(1,1-dimethylethyl)phenyl] ester
• A824204
• Tetrakis(2,4-di-tert-butylphenyl)[1,1'-biphenyl]-4,4'-diylbis(phosphonite)
• FT-0653642
• Sandostab P-EPQ
• Tetrakis(2,4-di-tert-butylphenyl)-1,1-biphenyl-4,4-diylbisphosphonite
• Tetrakis(2,4-di-tert-butylphenyl)-[1,1'-biphenyl]-4,4'-diylbis(phosphonite)
• NS00005674
• Irgaphos P-EPO
• tetrakis(2,4-di-tert-butylphenyl) [1,1-biphenyl]-4,4'-diylbisphosphonite
• DS-2870
• Tetrakis(2,4-di-tert-butylphenyl) [1,1'-biphenyl]-4,4'-diylbis(phosphonite)
• 38613-77-3
• Phosphonous acid, (1,1'-biphenyl)-4,4'-diylbis-, tetrakis(2,4-bis(1,1-dimethylethyl)phenyl) ester
• DTXSID10894018
• Irgafos P-EPQFF
• Phosphonous acid, P,P'-((1,1'-biphenyl)-4,4'-diyl)bis-, P,P,P',P'-tetrakis(2,4-bis(1,1-dimethylethyl)phenyl) ester
• 153453-64-6
• CS-W019046
• Sanduvor P-EPQ
• bis(2,4-di-tert-butylphenyl) {4'-[bis(2,4-di-tert-butylphenoxy)phosphanyl]-[1,1'-biphenyl]-4-yl}phosphonite
• Irganox P-EPQ
• TETRAKIS (2,4-DI-TERT-BUTYLPHENYL) 4,4'-BIPHENYLENEDIPHOSPHONIT

• Inchi： 1S/C68H92O4P2/c1-61(2,3)47-29-37-57(53(41-47)65(13,14)15)69-73(70-58-38-30-48(62(4,5)6)42-54(58)66(16,17)18)51-33-25-45(26-34-51)46-27-35-52(36-28-46)74(71-59-39-31-49(63(7,8)9)43-55(59)67(19,20)21)72-60-40-32-50(64(10,11)12)44-56(60)68(22,23)24/h25-44H,1-24H3
• InChI Key： BEIOEBMXPVYLRY-UHFFFAOYSA-N
• SMILES： P(C1C=CC(=CC=1)C1C=CC(=CC=1)P(OC1=CC=C(C=C1C(C)(C)C)C(C)(C)C)OC1=CC=C(C=C1C(C)(C)C)C(C)(C)C)(OC1=CC=C(C=C1C(C)(C)C)C(C)(C)C)OC1=CC=C(C=C1C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 1034.64708541g/mol
• Monoisotopic Mass: 1034.64708541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 74
• Rotatable Bond Count: 19
• Complexity: 1470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 23.5
• Topological Polar Surface Area: 36.9Ų